Cas no 1564580-48-8 (3-(4-Ethylcyclohexyl)piperidine)

• Product Name: 3-(4-Ethylcyclohexyl)piperidine
• CAS No: 1564580-48-8
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5704618
• PubChem ID: 104680605
• Update Time: 2025-06-30

3-(4-Ethylcyclohexyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1564580-48-8
• EN300-722136
• 3-(4-ethylcyclohexyl)piperidine
• Piperidine, 3-(4-ethylcyclohexyl)-
• 3-(4-Ethylcyclohexyl)piperidine

• Inchi： 1S/C13H25N/c1-2-11-5-7-12(8-6-11)13-4-3-9-14-10-13/h11-14H,2-10H2,1H3
• InChI Key： FDIJLYMVSBSRQR-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.887±0.06 g/cm3(Predicted)
• Boiling Point: 272.6±8.0 °C(Predicted)
• pka: 10.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(4-Ethylcyclohexyl)piperidine

Professional Introduction to Compound with CAS No. 1564580-48-8 and Product Name 3-(4-Ethylcyclohexyl)piperidine

The compound with the CAS number 1564580-48-8 and the product name 3-(4-Ethylcyclohexyl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development. The 3-(4-Ethylcyclohexyl)piperidine moiety, a key structural feature, contributes to its distinct pharmacological profile, making it a valuable candidate for further exploration.

In the realm of medicinal chemistry, the synthesis and characterization of novel piperidine derivatives have been a focal point for researchers seeking to develop innovative therapeutic agents. The 3-(4-Ethylcyclohexyl)piperidine structure combines the versatility of the piperidine ring with the steric and electronic influences of the 4-ethylcyclohexyl side chain, offering a rich scaffold for chemical modification and functionalization. This dual functionality has been exploited to design molecules with enhanced binding affinity and selectivity towards various biological targets.

Recent studies have highlighted the importance of 3-(4-Ethylcyclohexyl)piperidine in the development of compounds targeting neurological disorders. The piperidine ring is known for its ability to modulate neurotransmitter activity, making it a promising scaffold for drugs aimed at treating conditions such as depression, anxiety, and Parkinson's disease. The addition of the 4-ethylcyclohexyl group introduces steric hindrance that can fine-tune receptor interactions, potentially leading to more effective and less side-effect-inducing medications.

One of the most compelling aspects of 3-(4-Ethylcyclohexyl)piperidine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize off-target effects. The structural features of 3-(4-Ethylcyclohexyl)piperidine make it an excellent candidate for this purpose, as it allows for precise tuning of binding interactions with kinase active sites.

The chemical synthesis of 3-(4-Ethylcyclohexyl)piperidine involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. Each step must be meticulously controlled to avoid unwanted byproducts and to maintain the integrity of the desired structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore the pharmacological potential of this compound on a larger scale.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the interactions between 3-(4-Ethylcyclohexyl)piperidine and biological targets. By employing techniques such as docking studies and molecular dynamics simulations, researchers can predict binding affinities, identify key interaction residues, and optimize lead structures for improved efficacy. These computational approaches complement experimental efforts by providing insights into the molecular basis of drug-receptor interactions.

The pharmacokinetic properties of 3-(4-Ethylcyclohexyl)piperidine are also subjects of intense investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical utility. Studies have shown that modifications to the 4-ethylcyclohexyl group can significantly impact metabolic stability and bioavailability. By tailoring these structural elements, researchers can develop derivatives with improved pharmacokinetic profiles suitable for oral administration or other routes of delivery.

In conclusion, 3-(4-Ethylcyclohexyl)piperidine (CAS No. 1564580-48-8) represents a promising candidate for pharmaceutical development due to its unique structural features and versatile applications. Its potential in treating neurological disorders and cancer makes it an attractive target for further research. With ongoing advancements in synthetic chemistry, computational modeling, and pharmacokinetic studies, this compound is poised to play a significant role in the next generation of therapeutic agents.